1,3,5-Hexanetrione, 1-phenyl-
Overview
Description
1,3,5-Hexanetrione, 1-phenyl- is a chemical compound with the molecular formula C12H12O3 . It is also known as 1-phenylhexane-1,3,5-trione .
Molecular Structure Analysis
The molecular structure of 1,3,5-Hexanetrione, 1-phenyl- consists of 12 carbon atoms, 12 hydrogen atoms, and 3 oxygen atoms . The InChI representation of the molecule isInChI=1S/C12H12O3/c1-9(13)7-11(14)8-12(15)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3 . Chemical Reactions Analysis
While specific chemical reactions involving 1,3,5-Hexanetrione, 1-phenyl- are not detailed in the retrieved sources, it is known that it can participate in the formation of mixed metal chelates .Physical And Chemical Properties Analysis
1,3,5-Hexanetrione, 1-phenyl- has a molecular weight of 204.22 g/mol . Other physical and chemical properties such as density, melting point, boiling point, etc., are not specified in the retrieved sources .Scientific Research Applications
Metal Complex Formation
1,3,5-Hexanetrione, 1-phenyl- demonstrates significant utility in the formation of metal complexes. Studies have shown its ability to function as a bidentate ligand, forming stable complexes with various metals like uranyl, copper(II), nickel, cobalt, zinc, and cadmium ions. This characteristic is crucial for exploring new coordination compounds in inorganic chemistry (Kido & Fernelius, 1960).
Intramolecular Hydrogen Bond Study
The compound has been used to study intramolecular hydrogen bonds, specifically the interaction of these bonds in 1,5-diphenyl-1,3,5-pentanetrione and 1-phenyl-1,3,5-hexanetrione. It has provided insights into the enolization of carbonyl groups and the stabilization effect of hydrogen bonds in organic chemistry (Zheglova et al., 1989).
Synthesis and Biological Evaluation
In medicinal chemistry, derivatives of 1,3,5-Hexanetrione, 1-phenyl- have been synthesized and evaluated for their potential anticancer, antibacterial, and DNA binding capabilities. This demonstrates the compound's role in the development of new therapeutic agents (Gupta et al., 2016).
Chemical Synthesis and Reaction Studies
The compound has been pivotal in various chemical synthesis studies, particularly in the creation of lactones and other organic compounds. This includes its role in cyclization reactions and as a precursor in various synthetic pathways (Harris & Harris, 1969).
Electrochemical Behavior Study
1,3,5-Hexanetrione, 1-phenyl- has been instrumental in studying electrochemical properties, particularly in metal complexes. This research is crucial for understanding electron-transfer mechanisms in coordination compounds (Zehetmair & Lintvedt, 1990).
Photoreactions and Photopolymerization
This compound has also been used in the study of photoreactions and photopolymerization, contributing significantly to the field of photochemistry. These studies help in understanding light-induced chemical reactions and their potential applications (Lee & Shim, 1992).
properties
IUPAC Name |
1-phenylhexane-1,3,5-trione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-9(13)7-11(14)8-12(15)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYYHTLZMQHPLP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(=O)CC(=O)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80285196 |
Source
|
| Record name | 1,3,5-Hexanetrione, 1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80285196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1469-95-0 |
Source
|
| Record name | NSC40937 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=40937 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,3,5-Hexanetrione, 1-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80285196 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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